Cas no 2229340-39-8 (2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol)

• Product Name: 2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol
• CAS No: 2229340-39-8
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• CID: 5963775
• PubChem ID: 146752450
• Update Time: 2025-10-28

2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanethiol, 5-(trifluoromethyl)-
• 2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol
• OCID190131326616
• 2229340-39-8
• RNRATSDZHLUYEH-UHFFFAOYSA-N
• EN300-1942506
• 2-[5-(trifluoromethyl)pyridin-2-yl]ethane-1-thiol

• Inchi： 1S/C8H8F3NS/c9-8(10,11)6-1-2-7(3-4-13)12-5-6/h1-2,5,13H,3-4H2
• InChI Key： RNRATSDZHLUYEH-UHFFFAOYSA-N
• SMILES： C1(CCS)=NC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 207.03295492g/mol
• Monoisotopic Mass: 207.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 13.9Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 234.9±40.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Additional information on 2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol

Introduction to 2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol (CAS No. 2229340-39-8)

2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol, identified by the CAS number 2229340-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of heterocyclic thiols, characterized by the presence of a sulfur atom bonded to a carbon atom in its molecular structure. The integration of a trifluoromethyl group and a pyridin-2-yl moiety into its framework imparts unique chemical and electronic properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol make it particularly interesting for its potential applications in medicinal chemistry. The trifluoromethyl group is well-known for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This modification is frequently employed in the development of small-molecule inhibitors and activators targeting various biological pathways. On the other hand, the pyridin-2-yl group serves as a versatile pharmacophore, contributing to the compound's solubility and interaction with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. 2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol has emerged as a promising building block in this endeavor. Its unique structural composition allows for facile functionalization, enabling chemists to design derivatives with tailored properties. For instance, the thiol group can be further modified through oxidation or coupling reactions to introduce additional functional moieties, expanding its utility in drug discovery.

One of the most compelling aspects of 2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol is its potential role in addressing unmet medical needs. Researchers are exploring its efficacy as an intermediate in the synthesis of compounds targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The combination of the trifluoromethyl group's stabilizing effects and the pyridin-2-yl group's interaction capabilities offers a synergistic advantage in designing molecules that can modulate biological pathways with high precision.

The synthesis of 2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include nucleophilic substitution reactions, cross-coupling processes, and protective group strategies to ensure regioselectivity and yield optimization. Advanced computational methods are often employed to predict reaction outcomes and optimize synthetic routes, underscoring the importance of interdisciplinary approaches in modern chemical synthesis.

From a computational chemistry perspective, 2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol has been studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have revealed insights into how the presence of the trifluoromethyl group influences electron distribution within the molecule. These studies not only enhance our fundamental understanding but also guide experimentalists in designing more efficient synthetic strategies.

The pharmaceutical industry has taken notice of the potential of 2-5-(trifluoromethyl)pyridin-2-ylethane-1-thiol as a key intermediate. Several academic groups and biotech companies have initiated programs to explore its derivatives as lead compounds for new drugs. Preclinical studies are underway to evaluate their biological activity and safety profiles. The results from these investigations are expected to provide valuable data for further optimizing drug candidates based on this scaffold.

The environmental impact of synthesizing and handling 2-5-(trifluoromethyl)pyridin-2-yethaneethanethiol is also a consideration in modern research practices. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes, aligning with global initiatives toward sustainable chemistry.

In conclusion, 2-trifluoromethyl-pyridine thiol ethane derivative (CAS No. 2229340 39 8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug development underscores its importance in addressing complex diseases through innovative molecular design. As research continues to uncover new possibilities, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.